Cas no 495-95-4 (2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid)
495-95-4 structure
Product Name:2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid
CAS No:495-95-4
MF:C7H11NO3
MW:157.167142152786
CID:2665964
Update Time:2023-08-06
2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (-)-1-Methyl-5-oxo-2-pyrrolidineacetic acid
- Ergoninic acid
- 2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid
- (1-methyl-5-oxopyrrolidin-2-yl)acetic acid
- Ecgonic acid
- l-Ecgonic acid
- d-Ecgonic acid
- (1)-1-Methyl-5-oxopyrrolidine-2-acetic acid
- SBB018915
- 2-Pyrrolidineacetic acid, 1-methyl-5-oxo-
- (+/-)-1-methyl-5-oxopyrrolidine-2-acetic acid
- Q27291422
- Z2284393895
- 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid
-
- Inchi: 1S/C7H11NO3/c1-8-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,10,11)
- InChI Key: QSTXMZUAMCBUQU-UHFFFAOYSA-N
- SMILES: O=C1CCC(CC(=O)O)N1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 190
- XLogP3: -0.6
- Topological Polar Surface Area: 57.6
2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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